Cas no 101167-13-9 (7-Nitro-1,2,3,4-tetrahydronaphthalen-2-amine)

• Product Name: 7-Nitro-1,2,3,4-tetrahydronaphthalen-2-amine
• CAS No: 101167-13-9
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD06739161
• CID: 124510
• PubChem ID: 23298421
• Update Time: 2024-11-04

7-Nitro-1,2,3,4-tetrahydronaphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-Nitro-1,2,3,4-tetrahydronaphthalen-2-amine
• 1,2,3,4-tetrahydro-7-nitro-2-Naphthalenamine
• 2-Naphthalenamine,1,2,3,4-tetrahydro-7-nitro-
• 7-NITRO-1,2,3,4-TETRAHYDRONAPHTHALEN-2-YLAMINE,
• 2-Naphthalenamine,1,2,3,4-tetrahydro-7-nitro
• 7-Nitro-1,2,3,4-tetrahydro-2-naphthalenamine
• 7-NITRO-1,2,3,4-TETRAHYDRO-NAPHTHALEN-2-YLAMINE
• 7-Nitro-2-amino-1,2,3,4-tetrahydronaphthalene
• AS-77095
• 7-Nitro-1,2,3,4-tetrahydronaphthalen-2-ylamine
• 101167-13-9
• AKOS006295651
• J-000332
• SCHEMBL3442261
• D92822
• MLQQVSKLPBROCW-UHFFFAOYSA-N
• 2-Naphthalenamine, 1,2,3,4-tetrahydro-7-nitro-
• 2-amino-7-nitrotetralin
• AB28741
• CS-0128102
• DTXSID20632701
• FT-0754813
• BEA16713
• A800343
• DB-058570

• MDL： MFCD06739161
• Inchi： 1S/C10H12N2O2/c11-9-3-1-7-2-4-10(12(13)14)6-8(7)5-9/h2,4,6,9H,1,3,5,11H2
• InChI Key： MLQQVSKLPBROCW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)CC(CC2)N)=O

Computed Properties

• Exact Mass: 192.09000
• Monoisotopic Mass: 192.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8A^2

Experimental Properties

• Density: 1.234
• Boiling Point: 332.4°C at 760 mmHg
• Flash Point: 154.8°C
• Refractive Index: 1.598
• PSA: 71.84000
• LogP: 2.63430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes